Cas no 2229390-62-7 (methyl 5-(3-aminopropoxy)-2-hydroxybenzoate)

• Product Name: methyl 5-(3-aminopropoxy)-2-hydroxybenzoate
• CAS No: 2229390-62-7
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 6302068
• PubChem ID: 165652666
• Update Time: 2025-06-13

methyl 5-(3-aminopropoxy)-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(3-aminopropoxy)-2-hydroxybenzoate
• EN300-1796702
• 2229390-62-7

• Inchi： 1S/C11H15NO4/c1-15-11(14)9-7-8(3-4-10(9)13)16-6-2-5-12/h3-4,7,13H,2,5-6,12H2,1H3
• InChI Key： FQBFZGNTHSHCKW-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C(=O)OC)C=1)O)CCCN

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81.8Ų

Additional information on methyl 5-(3-aminopropoxy)-2-hydroxybenzoate

Methyl 5-(3-aminopropoxy)-2-hydroxybenzoate (CAS No. 2229390-62-7): A Comprehensive Overview

Methyl 5-(3-aminopropoxy)-2-hydroxybenzoate, identified by its CAS number 2229390-62-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug development and therapeutic interventions. The presence of both hydroxyl and amine functional groups makes it a versatile intermediate in the synthesis of more complex molecules, offering a platform for further chemical modifications and biological evaluations.

The compound's structure consists of a benzoate core substituted with a hydroxyl group at the 2-position and an aminopropoxy side chain at the 5-position. This arrangement imparts specific chemical properties that make it valuable in various chemical reactions, including esterification, nucleophilic substitution, and condensation reactions. The hydroxyl group can participate in hydrogen bonding, enhancing interactions with biological targets, while the amine functionality provides a site for further derivatization, enabling the creation of more sophisticated pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological properties of methyl 5-(3-aminopropoxy)-2-hydroxybenzoate. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The hydroxyl and amine groups are key to its interaction with biological systems, potentially modulating pathways involved in neuroprotection and inflammation. These findings have prompted further investigation into its potential as a lead compound for the development of novel therapeutic agents.

The synthesis of methyl 5-(3-aminopropoxy)-2-hydroxybenzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the esterification of 5-(3-aminopropoxy)salicylic acid or the nucleophilic substitution of halogenated benzoates with propylamine derivatives. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired product with minimal side reactions.

The compound's solubility profile is another critical factor in its application. Methyl 5-(3-aminopropoxy)-2-hydroxybenzoate exhibits moderate solubility in polar organic solvents such as methanol and ethanol but limited solubility in water. This characteristic influences its formulation as an active pharmaceutical ingredient (API) and necessitates the development of appropriate delivery systems to enhance bioavailability. Nanotechnology-based approaches, such as nanoparticle encapsulation, have shown promise in improving the solubility and targeted delivery of such compounds.

In vitro studies have begun to unravel the mechanistic aspects of methyl 5-(3-aminopropoxy)-2-hydroxybenzoate's interactions with biological targets. Research indicates that the compound may interfere with signaling pathways associated with oxidative stress and neuroinflammation. The hydroxyl group's ability to scavenge free radicals and the amine's capacity to modulate enzyme activity are thought to contribute to its protective effects against neuronal damage. These mechanisms are being further explored through cell culture models and animal studies to validate its potential therapeutic benefits.

The development of new drug candidates often relies on high-throughput screening (HTS) techniques to identify compounds with desirable pharmacological properties. Methyl 5-(3-aminopropoxy)-2-hydroxybenzoate has been incorporated into HTS libraries for evaluation against a range of disease-related targets. Its unique structural features make it a promising candidate for discovering novel inhibitors or agonists with applications in areas such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative conditions.

The regulatory landscape for pharmaceutical compounds necessitates rigorous testing to ensure safety and efficacy before clinical translation. Current efforts are focused on optimizing synthetic methodologies to produce methyl 5-(3-aminopropoxy)-2-hydroxybenzoate at scale while maintaining high purity standards. Additionally, toxicological assessments are being conducted to evaluate potential side effects associated with chronic exposure to this compound.

The future prospects for methyl 5-(3-aminopropoxy)-2-hydroxybenzoate are promising, with ongoing research aimed at elucidating its full pharmacological profile and developing optimized delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in translating preclinical findings into clinical trials. As our understanding of molecular mechanisms continues to evolve, compounds like methyl 5-(3-aminopropoxy)-2-hydroxybenzoate are poised to play a significant role in addressing unmet medical needs.